Cas no 864528-40-5 (3-(azidomethyl)-2-fluoropyridine)

• Product Name: 3-(azidomethyl)-2-fluoropyridine
• CAS No: 864528-40-5
• MF: C₆H₅FN₄
• MW: 152.129103422165
• CID: 1851435
• PubChem ID: 59667742
• Update Time: 2025-05-20

3-(azidomethyl)-2-fluoropyridine Chemical and Physical Properties

Names and Identifiers

• Pyridine, 3-(azidomethyl)-2-fluoro-
• 3-(azidomethyl)-2-fluoropyridine
• EN300-1822361
• 864528-40-5

• Inchi： 1S/C6H5FN4/c7-6-5(4-10-11-8)2-1-3-9-6/h1-3H,4H2
• InChI Key： QDUPFUSSRULLPH-UHFFFAOYSA-N
• SMILES： FC1C(=CC=CN=1)CN=[N+]=[N-]

Computed Properties

• Exact Mass: 152.04982434Da
• Monoisotopic Mass: 152.04982434Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 166
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 27.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives 2-halopyridines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Halopyridines 2-halopyridines

Additional information on 3-(azidomethyl)-2-fluoropyridine

Comprehensive Analysis of 3-(Azidomethyl)-2-Fluoropyridine (CAS No. 864528-40-5): Properties, Applications, and Innovations

3-(Azidomethyl)-2-fluoropyridine (CAS No. 864528-40-5) is a fluorinated pyridine derivative that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural features. The compound combines a fluoropyridine core with an azidomethyl functional group, making it a versatile intermediate for click chemistry applications and drug discovery. Its molecular formula, C₆H₅FN₄, and precise molecular weight (152.12 g/mol) are critical for synthetic chemists designing novel bioactive molecules.

In recent years, the demand for fluorinated building blocks like 3-(azidomethyl)-2-fluoropyridine has surged, driven by trends in precision medicine and bioconjugation. Researchers frequently search for "azide-containing fluoropyridines" or "864528-40-5 solubility" to optimize reaction conditions. The compound’s compatibility with CuAAC (Copper-Catalyzed Azide-Alkyne Cycloaddition) reactions positions it as a key player in developing PROTACs (Proteolysis-Targeting Chimeras) and antibody-drug conjugates (ADCs), addressing challenges in targeted cancer therapies.

The physicochemical properties of 3-(azidomethyl)-2-fluoropyridine include a moderate logP value (~1.2), suggesting balanced lipophilicity for membrane permeability in drug design. Its fluorine atom enhances metabolic stability, a feature highly sought after in CNS drug development. Laboratories often inquire about "864528-40-5 synthesis protocol" or "2-fluoropyridine derivatives stability," reflecting its role in optimizing high-throughput screening libraries.

Beyond pharmaceuticals, this compound finds utility in material science, particularly in designing fluorescent probes and polymeric sensors. The azido group enables facile functionalization of surfaces, relevant to nanotechnology applications like bioimaging. Searches for "azidomethyl fluoropyridine crosslinking" highlight its importance in creating smart materials responsive to environmental stimuli.

Regulatory and safety profiles of CAS No. 864528-40-5 emphasize proper handling under inert atmospheres due to its azide functionality, though it remains non-classified as hazardous under standard conditions. Innovations in green chemistry have spurred interest in safer alternatives for azide incorporation, aligning with sustainable synthesis trends. Keywords such as "degassed solvent for azidomethyl reactions" reflect practical concerns in lab workflows.

In conclusion, 3-(azidomethyl)-2-fluoropyridine exemplifies the intersection of medicinal chemistry and advanced materials. Its dual reactivity (fluorine substitution and azide clickability) ensures sustained relevance in drug discovery pipelines and nanomaterial engineering. Future research may explore its potential in photopharmacology or as a linker for biodegradable polymers, further expanding its industrial footprint.